Cas no 31163-67-4 (1H-Indazole, 3,7-dinitro-)
1H-Indazole, 3,7-dinitro- structure
Product Name:1H-Indazole, 3,7-dinitro-
CAS No:31163-67-4
MF:C7H4N4O4
MW:208.131060600281
CID:1445478
PubChem ID:135923135
Update Time:2025-04-20
1H-Indazole, 3,7-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole, 3,7-dinitro-
- 3,7-dinitro-1H-indazole
- 31163-67-4
- CHEMBL1762738
- DTXSID10514249
-
- Inchi: 1S/C7H4N4O4/c12-10(13)5-3-1-2-4-6(5)8-9-7(4)11(14)15/h1-3H,(H,8,9)
- InChI Key: PGUNZLWSPXJVBG-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C2C=CC=C(C2=NN1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 208.02332
- Monoisotopic Mass: 208.02325462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 120Ų
Experimental Properties
- PSA: 114.96
1H-Indazole, 3,7-dinitro- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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